
2-chloro-5-nitropyridine melting point and
solubility in organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025 Get Quote

An In-depth Technical Guide to 2-Chloro-5-nitropyridine: Physical Properties and

Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physical properties of 2-
chloro-5-nitropyridine, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1] It includes its melting point and solubility in organic solvents, along with

detailed experimental protocols for their determination.

Core Physical Properties of 2-Chloro-5-nitropyridine
2-Chloro-5-nitropyridine is an off-white to light yellow crystalline solid.[1][2] Its molecular

structure and properties make it a versatile building block in organic synthesis, particularly in

the development of anti-inflammatory, antimicrobial, and anti-cancer agents.[1]

Melting Point
The melting point of a compound is a critical indicator of its purity. Pure crystalline compounds

typically exhibit a sharp melting range of 0.5-1.0°C.[3][4] Impurities tend to lower and broaden

the melting range.[3][5] The reported melting point for 2-chloro-5-nitropyridine varies slightly

across different suppliers, which may be attributed to differences in purity.

Table 1: Reported Melting Point of 2-Chloro-5-nitropyridine
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Melting Point Range (°C) Purity Source

107.0 - 111.0 >99.0% (GC) TCI

105 - 108 99% Sigma-Aldrich[6]

105 - 108 98.0% Pi Chemicals[7]

100 - 110 ≥ 98% (GC) Chem-Impex[1]

106 95+% ENAO Chemical[8]

Solubility
The solubility of 2-chloro-5-nitropyridine is a key consideration for its use in chemical

reactions, purification, and formulation. Following the "like dissolves like" principle, its polarity,

which is influenced by the chloro and nitro groups on the pyridine ring, dictates its solubility in

various solvents. It is generally described as being insoluble in water but soluble in certain

organic solvents.[2][9][10]

Table 2: Qualitative Solubility of 2-Chloro-5-nitropyridine

Solvent Solubility Source

Water Insoluble [2][9][10]

Hot Methanol Soluble [2]

Ether Soluble [9]

Experimental Protocols
The following sections provide detailed methodologies for determining the melting point and

solubility of 2-chloro-5-nitropyridine.

Protocol 1: Melting Point Determination (Capillary
Method)
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This protocol describes the determination of the melting point range using a standard melting

point apparatus or a Thiele tube.[3][4]

Materials:

2-chloro-5-nitropyridine sample

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (if sample is not a fine powder)

Spatula

Heating medium (mineral oil or silicone oil for Thiele tube)

Procedure:

Sample Preparation: Ensure the 2-chloro-5-nitropyridine sample is a fine, dry powder. If

necessary, gently crush the crystals using a mortar and pestle.

Packing the Capillary Tube: Press the open end of a capillary tube into the powdered sample

on a clean, dry surface.[3] Tap the sealed end of the tube gently on a hard surface to pack

the sample down. The packed sample should be 1-2 mm high.[5][11]

Apparatus Setup:

Melting Point Apparatus: Insert the capillary tube into the sample holder of the apparatus.

Place the thermometer in its designated well.[3]

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb.[4][5] Suspend the assembly in the

Thiele tube filled with heating oil.

Heating and Observation:
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Begin heating the apparatus. For an unknown or approximate melting point, a rapid

heating rate can be used initially.[3]

Once the approximate melting point is known, prepare a new sample and heat rapidly to

about 15-20°C below the expected melting point.

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[4]

Data Recording:

Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the entire sample has completely melted into a clear

liquid.[11]

The melting point is reported as the range T1 - T2. For accurate results, repeat the

determination at least twice with fresh samples.[3]

Safety Precautions:

Always wear safety goggles.[12]

The melting point apparatus and Thiele tube can reach high temperatures; handle with care

to avoid burns.[12]

Handle 2-chloro-5-nitropyridine with care, avoiding skin and eye contact.

Protocol 2: Qualitative Solubility Determination
This protocol outlines a systematic approach to determine the solubility of 2-chloro-5-
nitropyridine in various organic solvents.

Materials:

2-chloro-5-nitropyridine sample

A selection of organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate,

dichloromethane, hexane, toluene)
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Test tubes and a test tube rack

Spatula or weighing balance

Vortex mixer or stirring rod

Graduated cylinders or pipettes

Procedure:

Sample Preparation: Place a small, measured amount (e.g., 25 mg) of 2-chloro-5-
nitropyridine into a clean, dry test tube.[13]

Solvent Addition: Add a specific volume (e.g., 0.75 mL) of the chosen organic solvent to the

test tube in small portions.[13]

Mixing: After each addition, stir the mixture vigorously for at least 60 seconds using a vortex

mixer or stirring rod to facilitate dissolution.[14]

Observation: Observe the mixture against a contrasting background.

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve at all.[14]

Systematic Testing: Repeat the procedure for each selected organic solvent, using a fresh,

clean test tube for each test. This allows for a comparative analysis of solubility across a

range of solvent polarities.

Data Recording: Record the results (soluble, partially soluble, or insoluble) for each solvent

in a structured table.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Qualitative Solubility Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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